Cas no 1071046-18-8 (5-Pyrimidinol, 4-amino-2-methoxy-)

• Product Name: 5-Pyrimidinol, 4-amino-2-methoxy-
• CAS No: 1071046-18-8
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 5230336
• Update Time: 2026-03-07

5-Pyrimidinol, 4-amino-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol, 4-amino-2-methoxy-

• Inchi： 1S/C5H7N3O2/c1-10-5-7-2-3(9)4(6)8-5/h2,9H,1H3,(H2,6,7,8)
• InChI Key： JZACERJPBFQHGA-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(O)C(N)=N1

Additional information on 5-Pyrimidinol, 4-amino-2-methoxy-

Introduction to 5-Pyrimidinol, 4-amino-2-methoxy (CAS No. 1071046-18-8)

The 5-Pyrimidinol, 4-amino-2-methoxy compound (CAS No. 1071046-18-8) is a structurally unique pyrimidine derivative with promising applications in modern pharmaceutical research. This molecule belongs to the broader class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry due to their ability to modulate biological activity through strategic functional group placement. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutics targeting inflammatory pathways and neurodegenerative diseases.

CAS No. 1071046-18-8 corresponds to a compound with the systematic name 4-amino-2-methoxy-pyrimidin-5(4H)-one, featuring an amino group at position 4 and a methoxy substituent at position 2 on the pyrimidine ring. The presence of both nitrogen and oxygen functionalities creates opportunities for hydrogen bonding interactions, a critical factor in optimizing drug-receptor binding affinity. Structural analysis via X-ray crystallography revealed an intramolecular hydrogen bond between the amino and hydroxyl groups, stabilizing its tautomeric form and influencing its pharmacokinetic properties.

In terms of synthesis, researchers have recently optimized multistep approaches to improve yield and purity. A notable method involves the nucleophilic aromatic substitution of 2-chloro-pyrimidin-5(4H)-one with methanol followed by reductive amination using ammonium formate under palladium catalysis. This catalytic reductive amination protocol, published in "Organic Process Research & Development", achieves >95% purity with reduced solvent consumption compared to traditional methods. Another study demonstrated microwave-assisted synthesis that shortened reaction time from hours to minutes while maintaining structural integrity.

The compound's pharmacological profile has been extensively characterized in preclinical models. In vitro assays showed potent inhibition of cyclooxygenase (COX)-2 enzyme activity at submicromolar concentrations (IC₅₀ = 0.35 μM), indicating significant anti-inflammatory potential without affecting COX-1 activity critical for gastrointestinal protection. Neuroprotective effects were observed in Alzheimer's disease models where it inhibited β-secretase (BACE1) activity by stabilizing the enzyme's inactive conformation through π-stacking interactions with aromatic residues.

Safety assessment studies conducted under GLP guidelines revealed favorable toxicity profiles when administered at therapeutic doses. Acute oral toxicity testing showed LD₅₀ values exceeding 5 g/kg in rodent models, while chronic exposure studies demonstrated no significant organ damage at concentrations up to 30 mg/kg/day over eight weeks. Its metabolic stability was evaluated using human liver microsomes, showing minimal Phase I metabolism with predominant excretion via renal pathways.

In drug delivery systems research, this compound has been incorporated into nanoparticle formulations using solid dispersion technology ("International Journal of Pharmaceutics"). The methoxy group facilitates conjugation with PEGylated polymers while the amino functionality enables covalent attachment to targeting ligands such as transferrin or folate receptors for enhanced tumor specificity in cancer therapies.

Critical advancements include its role as a scaffold in designing dual-action inhibitors combining kinase inhibition with antioxidant properties ("Journal of Medicinal Chemistry"). Computational docking studies identified favorable binding modes with tyrosine kinase domains through hydrogen bonding networks involving both amino and hydroxyl groups, suggesting synergistic effects when combined with free radical scavenging mechanisms mediated by its conjugated aromatic system.

Synthetic strategies leveraging asymmetric organocatalysis have emerged recently for producing enantiomerically pure derivatives ("Angewandte Chemie"). By incorporating chiral thiourea catalysts during the key carbonyl addition step, researchers achieved >99% ee (enantiomeric excess) products that exhibit superior pharmacological performance compared to racemic mixtures.

In materials science applications, this compound has been used as a building block for supramolecular assemblies ("Chemical Communications"). Its ability to form self-assembled structures through hydrogen bonding networks opens possibilities for creating stimuli-responsive materials suitable for controlled drug release systems triggered by pH or enzymatic changes.

The compound's solubility characteristics were systematically investigated across various pH conditions and co-solvent systems ("CrystEngComm"). At physiological pH (7.4), it exhibits moderate aqueous solubility (≈3 mg/mL) which can be enhanced threefold using cyclodextrin complexes without compromising chemical stability or biological activity.

Cryogenic NMR studies provided new insights into its conformational dynamics at low temperatures (-60°C). These experiments revealed restricted rotation around the C-N bond adjacent to the methoxy group, which may explain its observed selectivity towards certain biological targets compared to structurally similar analogs lacking this steric constraint.

In clinical translation studies ("Drug Development Research"), this compound demonstrated improved blood-brain barrier permeability when formulated as prodrugs with ester-linked hydrophilic moieties attached via the amino group. Pharmacokinetic data from non-human primate models showed half-life extension from 2 hours (free form) to over 6 hours after prodrug modification without altering target engagement properties.

New research directions include its application in immuno-oncology where it was shown to modulate PD-L1 expression on tumor cells through epigenetic mechanisms involving histone deacetylase inhibition ("Cancer Letters"). The combination therapy approach using this compound alongside checkpoint inhibitors resulted in enhanced T-cell activation and tumor regression rates exceeding conventional regimens by up to 35% in murine xenograft models.

Surface-enhanced Raman spectroscopy (SERS) investigations revealed unique vibrational signatures corresponding to its methoxy and amino functionalities that enable real-time monitoring during formulation processes ("Analytical Chemistry"). This analytical capability ensures precise quality control during manufacturing stages critical for pharmaceutical applications.

The compound's photochemical properties were explored recently using time-resolved fluorescence spectroscopy ("Photochemical & Photobiological Sciences"). Excitation at λ=350 nm produced emission spectra peaking at λ=475 nm due to π→π* transitions within its conjugated system, suggesting potential utility as an optical probe for cellular imaging applications when appropriately functionalized.

In vivo biodistribution studies using radiolabeled analogs indicated preferential accumulation in inflamed tissues over healthy organs due to enhanced permeability and retention effects observed in inflammatory conditions ("Journal of Pharmaceutical Sciences"). This tissue-selective behavior reduces systemic side effects while maximizing therapeutic efficacy at targeted sites such as arthritic joints or neuroinflammatory regions.

A recent computational study published in "Molecular Pharmaceutics" employed quantum mechanics/molecular mechanics (QM/MM) modeling to predict binding interactions with GABA_A receptor subtypes. The results suggested that strategic substitution patterns on the pyrimidine ring could be optimized based on these simulations to achieve desired receptor subtype selectivity without compromising ligand efficiency metrics like LLE (Lipinski's Rule of Five).

Solid-state characterization via powder XRD confirmed two distinct polymorphic forms differing by ≈3 Å unit cell dimensions under varying crystallization conditions ("Crystal Growth & Design"). The thermodynamically stable Form II exhibited superior compressibility characteristics making it more suitable for direct compression tabletting processes common in pharmaceutical manufacturing.

Bioisosteric replacements studies replaced the methoxy group with trifluoromethyl substituents while retaining core pyrimidinol structure ("European Journal of Medicinal Chemistry"). These derivatives demonstrated improved metabolic stability without sacrificing COX-2 inhibitory activity, providing valuable insights into structure-property relationships for future optimization campaigns.